Cas no 15547-57-6 (Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-)
15547-57-6 structure
Product Name:Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
CAS No:15547-57-6
MF:C19H21NO4
MW:327.374345541
CID:1331240
Update Time:2024-08-18
Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy-
- 1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-3,4-dihydroisoquinoline
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- Inchi: 1S/C19H21NO4/c1-21-15-6-5-13(10-16(15)22-2)19-14-11-18(24-4)17(23-3)9-12(14)7-8-20-19/h5-6,9-11H,7-8H2,1-4H3
- InChI Key: ICSPURBWGBIZCI-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(OC)C(OC)=C2)C2=C(C=C(OC)C(OC)=C2)CCN=1
Computed Properties
- Exact Mass: 327.14713
- Monoisotopic Mass: 327.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Melting Point: 184 °C(Solv: ethanol (64-17-5))
- Boiling Point: 455.7±45.0 °C(Predicted)
- PSA: 49.28
- pka: 5.80±0.20(Predicted)
Isoquinoline, 1-(3,4-dimethoxyphenyl)-3,4-dihydro-6,7-dimethoxy- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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